Cas no 1823582-25-7 ((8-Azabicyclo[3.2.1]octan-3-yl)(phenyl)methanone hydrochloride)

• Product Name: (8-Azabicyclo[3.2.1]octan-3-yl)(phenyl)methanone hydrochloride
• CAS No: 1823582-25-7
• MF: C₁₄H₁₈ClNO
• MW: 251.751822948456
• MDL: MFCD28166038
• CID: 4776266
• PubChem ID: 86263312
• Update Time: 2025-05-19

(8-Azabicyclo[3.2.1]octan-3-yl)(phenyl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• (8-azabicyclo[3.2.1]octan-3-yl)(phenyl)methanone hydrochloride
• (8-Azabicyclo[3.2.1]octan-3-yl)(phenyl)methanone hydrochloride

• MDL： MFCD28166038
• Inchi： 1S/C14H17NO.ClH/c16-14(10-4-2-1-3-5-10)11-8-12-6-7-13(9-11)15-12;/h1-5,11-13,15H,6-9H2;1H
• InChI Key： HPMCUADSNVSIJP-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=CC=1)C1CC2CCC(C1)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Topological Polar Surface Area: 29.1

Additional information on (8-Azabicyclo[3.2.1]octan-3-yl)(phenyl)methanone hydrochloride

Comprehensive Overview of (8-Azabicyclo[3.2.1]octan-3-yl)(phenyl)methanone hydrochloride (CAS No. 1823582-25-7)

The compound (8-Azabicyclo[3.2.1]octan-3-yl)(phenyl)methanone hydrochloride (CAS No. 1823582-25-7) is a chemically synthesized derivative featuring a bicyclic structure combined with a phenyl ketone moiety. Its unique 8-azabicyclo[3.2.1]octane scaffold has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The hydrochloride salt form enhances solubility, making it suitable for various experimental and formulation applications. Researchers are particularly interested in its role as a precursor or intermediate in the synthesis of more complex molecules.

In recent years, the demand for bicyclic compounds like (8-Azabicyclo[3.2.1]octan-3-yl)(phenyl)methanone has surged, driven by their versatility in drug discovery. The compound's structural rigidity and functional group diversity make it a valuable building block for designing novel therapeutics. Online searches for "azabicyclo derivatives in medicinal chemistry" or "phenyl ketone applications" reflect growing interest in its potential. Additionally, its CAS No. 1823582-25-7 is frequently queried in scientific databases, underscoring its relevance in academic and industrial settings.

From a synthetic perspective, the preparation of (8-Azabicyclo[3.2.1]octan-3-yl)(phenyl)methanone hydrochloride involves multi-step organic reactions, often starting from tropane or related precursors. The hydrochloride salt formation is a critical step to ensure stability and bioavailability. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods align with current Good Manufacturing Practices (cGMP) standards, which are highly searched topics in the context of pharmaceutical intermediates.

The compound's potential applications extend beyond pharmaceuticals. For instance, its bicyclic framework is being explored in materials science for developing advanced polymers and coatings. Queries like "azabicyclo compounds in material science" or "phenyl ketone derivatives for industrial use" highlight cross-disciplinary interest. Furthermore, its low toxicity profile and compatibility with green chemistry principles make it a candidate for sustainable chemical processes—a hot topic in modern research.

In conclusion, (8-Azabicyclo[3.2.1]octan-3-yl)(phenyl)methanone hydrochloride (CAS No. 1823582-25-7) represents a multifaceted compound with broad utility. Its unique chemical properties and diverse applications continue to inspire innovation across scientific disciplines. As research progresses, this compound is likely to remain a focal point in discussions about drug development, material engineering, and sustainable chemistry.